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acid

Cat. No.: B1317163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methylisoxazole-5-carboxylic acid, with the Chemical Abstracts Service (CAS) number

261350-46-3, is a heterocyclic organic compound. This document aims to provide a

comprehensive overview of its known technical data. However, it is important to note that

publicly available, in-depth experimental and biological data for this specific isomer is limited.

Much of the available research in this structural class is focused on its isomer, 5-

methylisoxazole-4-carboxylic acid, a key intermediate in the synthesis of pharmaceuticals such

as Leflunomide. This guide presents the currently available information for 4-Methylisoxazole-
5-carboxylic acid.

Chemical and Physical Properties
The fundamental properties of 4-Methylisoxazole-5-carboxylic acid are summarized below.

This data is compiled from various chemical supplier databases.
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Property Value Source

CAS Number 261350-46-3 [1][2]

Molecular Formula C₅H₅NO₃ [1]

Molecular Weight 127.1 g/mol [1]

Density 1.348 g/cm³ [3]

Boiling Point 310 °C [3]

Flash Point 141 °C [3]

Refractive Index 1.514 [3]

Vapor Pressure 0 mmHg at 25°C [3]

Synthesis and Experimental Data
Detailed, peer-reviewed experimental protocols for the synthesis of 4-Methylisoxazole-5-
carboxylic acid are not readily available in the public domain. One supplier mentions a

common preparation method for this class of acids involving an acid-catalyzed reaction of

acetyl formate and Lombardic ammonia, though specific reaction conditions, workup, and

purification details for this particular compound are not provided.[3]

Spectroscopic Data
While a listing for the 1H NMR spectrum of 4-Methylisoxazole-5-carboxylic acid (CAS

261350-46-3) exists, the actual spectral data is not publicly accessible.[4] For researchers

requiring this information, direct acquisition from a commercial supplier or in-house analysis

would be necessary.

Applications in Research and Development
4-Methylisoxazole-5-carboxylic acid is primarily utilized in drug research and development

as a building block for more complex molecules.[5] Its heterocyclic structure makes it a

valuable scaffold in medicinal chemistry. One supplier notes its potential application in the

synthesis of Leflunomide and Teriflunomide, although this is more commonly associated with its

isomer.[6]
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Biological Activity and Signaling Pathways
As of the latest review of scientific literature, there is no specific information available regarding

the biological activity, mechanism of action, or involvement in signaling pathways for 4-
Methylisoxazole-5-carboxylic acid (CAS 261350-46-3). The isoxazole moiety is present in a

variety of biologically active compounds, exhibiting a range of activities including anti-

inflammatory and antimicrobial properties.[7][8][9] However, these general activities cannot be

directly attributed to this specific isomer without dedicated biological screening and evaluation.

Due to the absence of data on its biological interactions, the creation of a signaling pathway

diagram is not possible at this time.

Logical Workflow for Characterization
For researchers interested in further characterizing this compound, a logical experimental

workflow would be as follows.
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Procurement and Initial Analysis

Property Determination

Biological Screening

Procure from Supplier

Purity Assessment (e.g., HPLC, LC-MS)

Structural Verification (1H NMR, 13C NMR, MS, IR)

Solubility Testing (various solvents)

Melting Point Determination

pKa Determination

LogP Measurement

Cytotoxicity/Cell Viability Assays

Target-Based Screening (e.g., enzyme assays) Phenotypic Screening (e.g., antimicrobial, anti-inflammatory)

Further Studies

Click to download full resolution via product page

Caption: A logical workflow for the procurement, analysis, and screening of 4-Methylisoxazole-
5-carboxylic acid.

Conclusion
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4-Methylisoxazole-5-carboxylic acid (CAS 261350-46-3) is a chemical entity with established

basic physical properties and availability as a research chemical. However, there is a significant

gap in the publicly accessible scientific literature regarding its detailed synthesis,

comprehensive spectroscopic analysis, and biological activity. Researchers and drug

development professionals are encouraged to perform their own in-depth analyses to fully

characterize this compound and explore its potential applications. The information provided

herein serves as a foundational guide based on the limited data currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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